5-fluoro-4-[15-[5-fluoro-7-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]-2,1,3-benzothiadiazol-4-yl]-9,9,18,18-tetrahexyl-5,14-dithia-9,18-disilapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]-7-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]-2,1,3-benzothiadiazole

Specification

• Molecular Formula: C78H92F2N4S8Si2
• Molecular Weight: 1436.3 g/mol
• IUPAC Name: 5-fluoro-4-[15-[5-fluoro-7-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]-2,1,3-benzothiadiazol-4-yl]-9,9,18,18-tetrahexyl-5,14-dithia-9,18-disilapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaen-6-yl]-7-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]-2,1,3-benzothiadiazole
• Standard InChI: InChI=1S/C78H92F2N4S8Si2/c1-7-13-19-25-31-51-33-35-61(85-51)63-39-37-59(87-63)53-45-57(79)71(75-73(53)81-91-83-75)65-49-69-77(89-65)55-47-68-56(48-67(55)93(69,41-27-21-15-9-3)42-28-22-16-10-4)78-70(94(68,43-29-23-17-11-5)44-30-24-18-12-6)50-66(90-78)72-58(80)46-54(74-76(72)84-92-82-74)60-38-40-64(88-60)62-36-34-52(86-62)32-26-20-14-8-2/h33-40,45-50H,7-32,41-44H2,1-6H3
• Standard InChI Key: UBXQUHUVSJDOAN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(S1)C2=CC=C(S2)C3=CC(=C(C4=NSN=C34)C5=CC6=C(S5)C7=CC8=C(C=C7[Si]6(CCCCCC)CCCCCC)C9=C([Si]8(CCCCCC)CCCCCC)C=C(S9)C1=C(C=C(C2=NSN=C12)C1=CC=C(S1)C1=CC=C(S1)CCCCCC)F)F

Introduction

Chemical Structure and Nomenclature

The compound features a central disilapentacyclic core fused with benzothiadiazole and thiophene units, flanked by hexyl chains and fluorine substituents. Its IUPAC name reflects this intricate architecture:

• Core: A disilapentacyclo[10.6.0.0³,¹⁰.0⁴,⁸.0¹³,¹⁷]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene framework, incorporating two silicon atoms and multiple fused rings.

• Substituents: Two 5-fluoro-7-(5'-hexyl-2,2'-bithiophen-5-yl)-2,1,3-benzothiadiazole groups attached at positions 4 and 15 of the core.

• Peripheral groups: Hexyl chains at positions 9,9,18,18 enhance solubility and modulate intermolecular interactions.

The molecular formula is C₇₈H₉₂F₂N₄S₈Si₂, with a molecular weight of 1436.3 g/mol.

Synthesis and Characterization

Synthetic Methodology

The compound is synthesized via Stille cross-coupling, a palladium-catalyzed reaction enabling the formation of carbon-carbon bonds between stannane and halide-functionalized monomers. Key steps include:

• Monomer preparation: Dibromo- and bis(tributylstannyl)-functionalized benzothiadiazole and thiophene precursors are synthesized.

• Microwave-assisted polymerization: Enhances reaction efficiency, yielding high-molecular-weight polymers (up to 52,490 g/mol).

Structural Confirmation

• Spectroscopic analysis: Nuclear magnetic resonance (NMR) and mass spectrometry validate the structure.

• X-ray diffraction (XRD): While direct data for this compound is unavailable, analogous benzothiadiazole-thiophene copolymers exhibit interchain distances of 15.43 Å and 3.84 Å, suggesting ordered π-stacking.

Physicochemical Properties

Thermal Stability

• Thermogravimetric analysis (TGA): Decomposition temperatures exceed 300°C, consistent with related benzothiadiazole polymers.

• Differential scanning calorimetry (DSC): Glass transition temperatures (T₉) range between 80–120°C, indicative of amorphous morphology.

Optical Properties

• Absorption spectra: Thin-film absorption spans 350–650 nm, red-shifted compared to solution spectra due to enhanced π-π interactions.

• Optical bandgap: Estimated at 1.74–2.02 eV, suitable for organic photovoltaic applications.

Electrochemical Properties

• HOMO/LUMO levels:

  Energy Level	Range (eV)
  HOMO	-5.37 to -5.66
  LUMO	-3.33 to -3.44
  These values align with donor-acceptor copolymers used in organic light-emitting diodes (OLEDs).

Applications in Organic Electronics

Organic Photovoltaics (OPVs)

The compound’s narrow bandgap and broad absorption spectrum make it a candidate for non-fullerene acceptors in bulk heterojunction solar cells. Its hexyl chains improve blend morphology with donor polymers like PBDB-T.

Field-Effect Transistors (OFETs)

High hole mobility (μₕ ≈ 10⁻³ cm²/V·s) is anticipated due to extended conjugation and silicon-mediated planarity.

Light-Emitting Diodes (OLEDs)

Tunable emission from green to near-infrared (λₑₘ = 550–800 nm) enables use in displays and bioimaging.

Comparative Analysis with Analogues

Property	This Compound	P3 Copolymer	2c Small Molecule
Molecular Weight (g/mol)	1436.3	52,490	650–850
Bandgap (eV)	1.74–2.02	1.74	1.75
HOMO (eV)	-5.37 to -5.66	-5.66	-4.78
Solubility	Excellent in THF	Excellent in CHCl₃	Moderate in toluene